Cas no 2034207-31-1 (N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide)
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
- N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide
-
- Inchi: 1S/C16H18N6OS/c1-10-8-15(19-18-10)22-6-4-12(5-7-22)17-16(23)11-2-3-13-14(9-11)21-24-20-13/h2-3,8-9,12H,4-7H2,1H3,(H,17,23)(H,18,19)
- InChI Key: YXBNADGDBNJYAB-UHFFFAOYSA-N
- SMILES: S1N=C2C([H])=C([H])C(=C([H])C2=N1)C(N([H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=C(C([H])([H])[H])N([H])N=2)C([H])([H])C1([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 458
- XLogP3: 2.5
- Topological Polar Surface Area: 115
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6523-1536-2μmol |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-5μmol |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-10μmol |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-20μmol |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-1mg |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-2mg |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-3mg |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-4mg |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-5mg |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6523-1536-10mg |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide |
2034207-31-1 | 10mg |
$118.5 | 2023-09-08 |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide
Professional Introduction to N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034207-31-1)
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 2034207-31-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a piperidine moiety linked to a pyrazole ring, further connected to a benzothiadiazole core, suggests a multifaceted interaction with biological targets, making it a promising candidate for drug discovery.
The benzothiadiazole scaffold is particularly noteworthy in medicinal chemistry, as it is widely recognized for its biological activity. Benzothiadiazoles are known to exhibit a range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a piperidine group into this framework enhances the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the pyrazole ring introduces further functional diversity, allowing for selective interactions with biological receptors.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. The combination of piperidine, pyrazole, and benzothiadiazole in N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide positions it as a versatile molecule that could potentially target multiple disease pathways. This compound has been the subject of several studies aimed at elucidating its mechanism of action and exploring its potential in treating various conditions.
One of the most compelling aspects of this compound is its potential application in oncology. Benzothiadiazoles have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide suggests that it could interact with these targets in a unique manner. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain cancer-related kinases, making it a valuable addition to the arsenal of anticancer agents.
The synthesis of N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the piperidine and pyrazole moieties requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis and improve efficiency.
In addition to its potential in oncology, N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide has also shown promise in other therapeutic areas. For instance, its structural features make it a candidate for developing drugs targeting neurological disorders. The ability of benzothiadiazoles to cross the blood-brain barrier suggests that this compound could be used to treat conditions such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully explore these possibilities.
The pharmacokinetic properties of N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yll]-2,1,3-benzothiadiazole -carboxamide are also an area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy. Studies have begun to address issues such as absorption, distribution, metabolism, and excretion (ADME), which are critical parameters in drug development. These studies will provide valuable insights into how best to administer this compound for maximum benefit.
The growing interest in heterocyclic compounds like N-[1-(5-methyl - 1H-pyrazol - 3 - yl)piperidin - 4 - yl] - 2 , 1 , 3 - benzothiadiazole - 5 - carboxamide underscores the importance of innovative approaches in drug discovery. The ability to design molecules with specific biological activities by combining different heterocyclic scaffolds offers a powerful tool for addressing unmet medical needs. As research continues to uncover new applications for this compound and others like it, the future of pharmaceuticals looks increasingly promising.
In conclusion, N-[< strong > 1 -( 5 - methyl - 1 H - pyrazol - 3 - yl ) piperidin - 4 - yl ] -< strong > 2 , 1 , 3 - benzothiadiazole - 5 - carboxamide ( CAS No .< strong > 2034207 -31 - 1 strong >) is a compound with significant therapeutic potential. Its unique structural features and demonstrated biological activity make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow , so too does its promise as a treatment for various diseases . The continued exploration of this molecule and others like it will undoubtedly lead to new breakthroughs in medicine.
2034207-31-1 (N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]-2,1,3-benzothiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)